Cas no 759-51-3 ((E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester)

• Product name: (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester
• CAS No: 759-51-3
• MF: C₉H₁₃NO₂
• MW: 167.20502
• CID: 564506
• PubChem ID: 3034577

(E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-cyano-3-methyl-, ethyl ester
• ethyl (E)-2-cyano-3-methylpent-2-enoate
• ethyl 2-cyano-3-methylpent-2-ene-1-oate
• (1-Methylpropyliden)cyanessigsaeure-ethylester
• (1-Methyl-propyliden)-malonsaeure-aethylester-nitril
• 2-Cyan-3-methyl-pent-2-ensaeure-aethylester
• 2-cyano-3-methyl-pent-2-enoic acid ethyl ester
• 2-Methyl-buten-(1)-dicarbonsaeure-(1.1)-aethylester-nitril
• EINECS 212-069-6
• ethyl 2-cyano-3-methyl-2-pentanoate
• ethyl 2-cyano-3-methylpent-2-enoate
• NSC67978
• ethyl (E)-2-cyano-3-methyl-pent-2-enoate
• ethyl (2E)-2-cyano-3-methylpent-2-enoate
• A838561
• NSC-67978
• AKOS024332487
• (E/Z)-2-Cyano-3-methyl-2-pentenoicAcidEthylEster-d3
• 759-51-3
• SCHEMBL6052436
• NSC 67978
• ethyl (2E)-2-cyano-3-methyl-2-pentenoate
• (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester
• ETHYL 2-CYANO-3-METHYL-2-PENTENOATE
• 2-Pentenoic acid, 2-cyano-3-methyl-, ethyl ester
• (E)-2-cyano-3-methyl-2-pentenoic acid ethyl ester
• SCHEMBL8277427
• AI3-04908
• WBPLDHMXQALQAT-BQYQJAHWSA-N

• Inchi： InChI=1S/C9H13NO2/c1-4-7(3)8(6-10)9(11)12-5-2/h4-5H2,1-3H3/b8-7+
• InChI Key： WBPLDHMXQALQAT-BQYQJAHWSA-N
• SMILES： CCC(=C(C#N)C(=O)OCC)C

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1
• Boiling Point: 256.3°C at 760 mmHg
• Flash Point: 113.8°C
• Refractive Index: 1.452
• PSA: 50.09000
• LogP: 1.79958

Additional information on (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester

Introduction to (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester (CAS No. 759-51-3) stands out as a versatile intermediate with significant applications in synthetic chemistry and biologically relevant studies. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in various chemical transformations and its relevance to cutting-edge research.

The molecular structure of (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester consists of a cyano group, a methyl group, and a pentenoic acid backbone, all of which contribute to its reactivity and utility. The presence of the cyano group at the 2-position enhances its participation in nucleophilic addition reactions, while the ester functionality at the 3-position allows for further derivatization. These features make it an invaluable building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focusing on the development of novel bioactive compounds. (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester has been explored as a precursor in the synthesis of various pharmacologically active agents. Its ability to undergo diverse chemical reactions makes it a preferred choice for medicinal chemists aiming to develop new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its role in the synthesis of non-proteinogenic amino acids. These amino acids, which are not encoded by the genetic code but are incorporated into proteins through post-translational modifications, have garnered significant interest due to their unique properties and potential applications in drug design. (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester serves as a key intermediate in the construction of such amino acids, facilitating the development of novel therapeutic agents.

The compound's utility extends beyond pharmaceutical applications. In materials science, it has been utilized in the synthesis of polymers and coatings that exhibit enhanced mechanical properties and chemical resistance. The cyano group's ability to participate in polymerization reactions makes it an attractive candidate for developing advanced materials with tailored functionalities.

Recent advancements in computational chemistry have further highlighted the importance of (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with specific biological activities. These studies leverage high-performance computing to predict the interactions between this compound and biological targets, providing valuable insights into its pharmacological properties.

The synthesis of this compound has also seen significant improvements over the years. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring that researchers have access to sufficient quantities of high-quality material for their studies.

In conclusion, (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester (CAS No. 759-51-3) is a multifaceted compound with broad applications across various fields of chemistry. Its unique structural features make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemical science.